N-[(Phenylmethoxy)acetyl]-L-phenylalanine

• IUPAC Name: (2S)-3-phenyl-2-[(2-phenylmethoxyacetyl)amino]propanoic acid
• InChI: InChI=1S/C18H19NO4/c20-17(13-23-12-15-9-5-2-6-10-15)19-16(18(21)22)11-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,19,20)(H,21,22)/t16-/m0/s1
• InChI Key: QEVKGLJYWRSXEB-INIZCTEOSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C(=O)O)NC(=O)COCC2=CC=CC=C2
• Isomeric SMILES: C1=CC=C(C=C1)C[C@@H](C(=O)O)NC(=O)COCC2=CC=CC=C2
• Molecular Formula: C18H19NO4
• Molecular Weight: 313.3 g/mol
• CAS No.: 114457-96-4

Description

N-[(Phenylmethoxy)acetyl]-L-phenylalanine is a synthetic compound with the molecular formula C18H19NO4 and a molecular weight of 313.35 g/mol . It is a derivative of L-phenylalanine, an essential amino acid, and features a phenylmethoxyacetyl group attached to the nitrogen atom of the amino acid.

Preparation Methods

Synthetic Routes for N-[(Phenylmethoxy)acetyl]-L-phenylalanine

Acylation of L-Phenylalanine with Phenylmethoxyacetyl Chloride

The most direct route involves the acylation of L-phenylalanine using phenylmethoxyacetyl chloride under Schotten-Baumann conditions. This method, adapted from analogous N-acylation protocols , proceeds as follows:

• Reaction Setup :

  • L-phenylalanine is dissolved in a chilled aqueous alkaline solution (e.g., 2 M NaOH or KOH) to deprotonate the amino group.

  • Phenylmethoxyacetyl chloride is added dropwise at temperatures between -5°C and 0°C to minimize hydrolysis of the acyl chloride .

  • The molar ratio of L-phenylalanine to acyl chloride is typically maintained at 1:1–1:1.2 to ensure complete acylation .

• Reaction Mechanism :
  The nucleophilic amino group attacks the electrophilic carbonyl carbon of the acyl chloride, forming the N-acylated product and releasing HCl. The base neutralizes the HCl, driving the reaction to completion.

Table 1: Optimized Reaction Conditions for Acylation

Parameter	Optimal Value	Source
Temperature	-5°C to 0°C
Solvent System	Aqueous NaOH (2 M)
Molar Ratio (L-Phe:Acyl Chloride)	1:1.1
Reaction Time	1–2 hours

Alternative Methods: Enzymatic and Solid-Phase Synthesis

While chemical acylation dominates industrial synthesis, enzymatic methods using lipases or acyltransferases offer stereoselective advantages. For instance, immobilized Candida antarctica lipase B (CAL-B) has been employed for N-acylation of amino acids in non-aqueous media, though yields for bulkier acyl groups like phenylmethoxyacetyl remain suboptimal . Solid-phase peptide synthesis (SPPS) represents another avenue, where L-phenylalanine is first anchored to a resin, followed by on-resin acylation with pre-activated phenylmethoxyacetic acid .

Purification and Isolation Strategies

Liquid-Liquid Extraction

Post-reaction, the product is isolated via sequential extractions:

• Acidification : The reaction mixture is acidified to pH 1–2 using HCl, precipitating the N-acylated product .

• Organic Extraction : Dichloromethane or ethyl acetate extracts the product from the aqueous layer, with repeated washes to remove unreacted starting materials .

Crystallization

Recrystallization from methanol/water (20:80 v/v) yields high-purity this compound as fine crystalline needles . The process is sensitive to cooling rates, with gradual temperature reduction minimizing occluded impurities.

Table 2: Crystallization Parameters

Solvent System	Yield (%)	Purity (%)	Source
Methanol/Water (20:80)	85–90	≥99
Ethanol/Water (30:70)	78–82	97–98

Analytical Characterization

Spectroscopic Methods

• NMR Spectroscopy : ¹H NMR (DMSO-d₆) exhibits characteristic signals at δ 7.2–7.4 (phenyl protons), δ 4.3 (α-methine proton), and δ 3.7 (methoxy group) .

• HPLC Analysis : Reverse-phase HPLC with a C18 column (mobile phase: 0.1% TFA in acetonitrile/water) confirms purity >99% .

Melting Point and Optical Activity

• Melting Point : 168–170°C (lit.), consistent with N-acylated phenylalanine derivatives .

• Optical Rotation : [α]²⁵D = +38° (c = 1, methanol), verifying retention of the L-configuration .

Industrial Scalability and Challenges

Scaling the synthesis requires addressing:

• Acyl Chloride Hydrolysis : Moisture-free conditions and low temperatures are critical to prevent acyl chloride degradation .

• Racemization Risk : Elevated temperatures or prolonged reaction times may induce epimerization at the α-carbon, necessitating strict thermal control .

Chemical Reactions Analysis

Types of Reactions

N-[(Phenylmethoxy)acetyl]-L-phenylalanine can undergo various chemical reactions, including:

Oxidation: The phenylmethoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The compound can be reduced to remove the phenylmethoxy group, yielding L-phenylalanine.

Substitution: The phenylmethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used under acidic or basic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt).

Major Products Formed

Oxidation: Formation of phenylmethoxyacetic acid or benzaldehyde derivatives.

Reduction: Formation of L-phenylalanine.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemical Structure and Synthesis

N-[(Phenylmethoxy)acetyl]-L-phenylalanine has the molecular formula C$_{18}$H$_{19}$NO$_4$ and a molecular weight of 313.35 g/mol. The synthesis typically involves acylation reactions where L-phenylalanine is reacted with phenylmethoxyacetyl chloride. This process often includes protecting functional groups to ensure successful coupling and deprotection steps to yield the final compound.

Chemistry

• Building Block in Organic Synthesis : this compound serves as a precursor for more complex molecules, facilitating the development of novel compounds in organic chemistry.

Biology

• Cellular Processes : The compound is studied for its effects on cellular mechanisms and protein interactions, potentially influencing metabolic pathways.

Medicine

• Therapeutic Properties : Research indicates that this compound may act as a prodrug, releasing active metabolites that could have therapeutic effects. Its role in drug delivery systems is also being investigated.

Industry

• Novel Materials Development : The compound is utilized as an intermediate in pharmaceutical synthesis and in the creation of innovative materials.

The biological activity can be categorized into several areas:

• Metabolic Pathways : It participates in metabolic processes as a substrate for enzymes like N-acetyltransferases, influencing protein modification and metabolic regulation.
• Neurotransmitter Precursor : As a derivative of L-phenylalanine, it may contribute to synthesizing neurotransmitters such as dopamine and norepinephrine, impacting neurological health .
• Antimicrobial Properties : Preliminary studies suggest that derivatives can exhibit antimicrobial activities, enhancing efficacy against specific bacteria when incorporated into peptide sequences.

Case Study 1: Uremic Toxins

A study on patients with phenylketonuria (PKU) revealed elevated levels of N-acetyl-L-phenylalanine in urine samples, linking this metabolite to metabolic disorders associated with impaired phenylalanine metabolism. Monitoring these levels is crucial for managing PKU.

Case Study 2: Antimicrobial Peptide Modifications

Research demonstrated that substituting specific amino acids with phenylalanine in antimicrobial peptides enhanced selectivity against Gram-positive bacteria while maintaining low toxicity towards human cells. This suggests therapeutic potential for modified peptides containing this compound.

Mechanism of Action

The mechanism of action of N-[(Phenylmethoxy)acetyl]-L-phenylalanine involves its interaction with specific molecular targets and pathways. The phenylmethoxyacetyl group can modulate the activity of enzymes and receptors, influencing various biochemical processes. The compound may also act as a prodrug, releasing active metabolites upon enzymatic cleavage .

Comparison with Similar Compounds

Similar Compounds

N-Acetyl-L-phenylalanine: Similar structure but with an acetyl group instead of a phenylmethoxyacetyl group.

N-Benzoyl-L-phenylalanine: Contains a benzoyl group instead of a phenylmethoxyacetyl group.

N-Formyl-L-phenylalanine: Features a formyl group instead of a phenylmethoxyacetyl group.

Uniqueness

N-[(Phenylmethoxy)acetyl]-L-phenylalanine is unique due to the presence of the phenylmethoxyacetyl group, which imparts distinct chemical and biological properties. This group can influence the compound’s solubility, reactivity, and interaction with biological targets, making it a valuable tool in research and industrial applications .

Biological Activity

N-[(Phenylmethoxy)acetyl]-L-phenylalanine is a derivative of L-phenylalanine, an essential amino acid known for its role in protein synthesis and as a precursor for neurotransmitters. This compound has garnered attention for its potential biological activities, particularly in metabolic pathways and therapeutic applications. This article explores the biological activity of this compound, drawing on diverse research findings and case studies.

Chemical Structure and Synthesis

This compound can be synthesized through various methods, including acylation reactions involving L-phenylalanine and phenylmethoxyacetyl chloride. The presence of the phenoxy group is significant as it may influence the compound's solubility, stability, and interaction with biological targets.

Biological Activity

The biological activity of this compound can be categorized into several key areas:

1. Metabolic Pathways

N-acetylated amino acids, including this compound, are involved in various metabolic processes. They can act as substrates for enzymes such as N-acetyltransferases, which are crucial for protein modification and regulation of metabolic pathways. Studies indicate that N-acetyl-L-phenylalanine may exert effects on uremic toxin levels, potentially influencing kidney function and metabolic disorders .

2. Neurotransmitter Precursor

As a derivative of L-phenylalanine, this compound may play a role in synthesizing neurotransmitters such as dopamine and norepinephrine. Research has shown that alterations in phenylalanine metabolism can impact neurological health, particularly in conditions like phenylketonuria (PKU), where elevated levels of phenolic compounds occur .

3. Antimicrobial Properties

Preliminary studies suggest that derivatives of L-phenylalanine exhibit antimicrobial activities. For instance, modifications in the amino acid sequence of antimicrobial peptides can enhance their efficacy against specific bacteria. The introduction of L-phenylalanine into peptide sequences has been shown to selectively target Gram-positive bacteria while exhibiting reduced activity against Gram-negative strains .

Case Study 1: Uremic Toxins

A study focusing on patients with PKU highlighted the excretion patterns of N-acetyl-L-phenylalanine. Elevated levels were found in urine samples, suggesting a link between this metabolite and the pathological state associated with impaired phenylalanine metabolism . This finding underscores the importance of monitoring N-acetylated amino acids in metabolic disorders.

Case Study 2: Antimicrobial Peptide Modifications

Research on antimicrobial peptides revealed that substituting specific amino acids with phenylalanine could enhance selectivity against pathogenic bacteria. The modified peptides demonstrated significant antimicrobial activity against Gram-positive bacteria while maintaining low toxicity towards human cells . This suggests potential therapeutic applications for modified peptides containing this compound.

Research Findings

Study	Findings	Implications
Study on Uremic Toxins	Elevated N-acetyl-L-phenylalanine levels in PKU patients	Indicates potential biomarkers for metabolic disorders
Antimicrobial Peptide Research	Enhanced activity against Gram-positive bacteria with phenylalanine substitution	Suggests new avenues for antibiotic development
Metabolic Pathway Analysis	Role in uremic toxin production and kidney health	Highlights importance in renal function studies